Association and orientation of C70 on complexation with calix[5]arene

Chemical Communications Pub Date: 2003-08-13 DOI: 10.1039/B306411P

Abstract

Calix[5]arene and C70 in p-xylene form a ball-and-socket supramolecular complex with the C5 axis of the fullerene tilted 40° relative to the symmetry axis of the calixarene, the extended structure is comprised of well-separated zigzag sheets of C70 molecules.

Graphical abstract: Association and orientation of C70 on complexation with calix[5]arene
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